Cas no 62816-29-9 (Heptane, 2,3,3,6-tetramethyl-5-methylene-)

• Product Name: Heptane, 2,3,3,6-tetramethyl-5-methylene-
• CAS No: 62816-29-9
• MF: C₁₂H₂₄
• MW: 168.318964004517
• CID: 430534
• PubChem ID: 21678257
• Update Time: 2025-04-19

Heptane, 2,3,3,6-tetramethyl-5-methylene- Chemical and Physical Properties

Names and Identifiers

• Heptane, 2,3,3,6-tetramethyl-5-methylene-
• 2,3,3,6-tetramethyl-5-methylideneheptane
• DTXSID70616839
• 62816-29-9

• Inchi： 1S/C12H24/c1-9(2)11(5)8-12(6,7)10(3)4/h9-10H,5,8H2,1-4,6-7H3
• InChI Key： ZXFXHCFQYSJNLR-UHFFFAOYSA-N
• SMILES： C(C)(C)(CC(=C)C(C)C)C(C)C

Computed Properties

• Exact Mass: 168.18792
• Monoisotopic Mass: 168.187800766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0